Cas no 1225507-03-8 (1-(2-methoxy-4,5-dimethylphenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(2-methoxy-4,5-dimethylphenyl)-2-(methylamino)ethan-1-one
• CAS No: 1225507-03-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6343405
• PubChem ID: 82077468
• Update Time: 2025-05-28

1-(2-methoxy-4,5-dimethylphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4,5-dimethylphenyl)-2-(methylamino)ethan-1-one
• EN300-1845858
• 1225507-03-8

• Inchi： 1S/C12H17NO2/c1-8-5-10(11(14)7-13-3)12(15-4)6-9(8)2/h5-6,13H,7H2,1-4H3
• InChI Key： IUVHWRWJTJKCSI-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(C)C=C1C(CNC)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.3Ų

Additional information on 1-(2-methoxy-4,5-dimethylphenyl)-2-(methylamino)ethan-1-one

Comprehensive Analysis of 1-(2-Methoxy-4,5-dimethylphenyl)-2-(methylamino)ethan-1-one (CAS No. 1225507-03-8)

1-(2-Methoxy-4,5-dimethylphenyl)-2-(methylamino)ethan-1-one, with the CAS number 1225507-03-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of substituted phenethylamines, which are known for their diverse biological activities. The presence of a methoxy group and methylamino moiety in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for custom synthesis compounds like 1-(2-Methoxy-4,5-dimethylphenyl)-2-(methylamino)ethan-1-one has surged, driven by advancements in drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) modulation and neuropharmacology. The compound's unique structural features, including the dimethylphenyl and methylamino groups, contribute to its ability to interact with specific biological targets.

The synthesis of CAS 1225507-03-8 involves multi-step organic reactions, often requiring high-purity reagents and controlled conditions. Its molecular formula and weight are critical parameters for analytical chemists, as they influence solubility, stability, and bioavailability. The compound's logP value and hydrogen bond donor/acceptor count are also frequently discussed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies.

One of the trending topics in the scientific community is the exploration of structure-activity relationships (SAR) for compounds like 1-(2-Methoxy-4,5-dimethylphenyl)-2-(methylamino)ethan-1-one. Researchers are investigating how subtle modifications to its aromatic ring or side chain can enhance its efficacy or reduce side effects. This aligns with the growing focus on precision medicine and personalized therapeutics.

Another area of interest is the compound's potential role in enzyme inhibition or receptor binding. Preliminary studies suggest that it may interact with G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. This has led to inquiries about its applicability in treating neurological disorders or metabolic conditions, though further clinical validation is required.

From a commercial perspective, 1-(2-Methoxy-4,5-dimethylphenyl)-2-(methylamino)ethan-1-one is often sourced by pharmaceutical manufacturers and research institutions. Its supply chain and regulatory compliance are critical considerations, especially given the stringent guidelines for laboratory chemicals. Suppliers frequently highlight its purity grade (e.g., ≥98%) and analytical certificates to meet industry standards.

In the context of green chemistry, there is increasing scrutiny on the environmental impact of synthesizing such compounds. Researchers are exploring sustainable synthesis routes for CAS 1225507-03-8, including catalytic methods and solvent-free reactions. This aligns with global initiatives to reduce chemical waste and promote eco-friendly practices in laboratories.

For analytical chemists, the characterization of 1-(2-Methoxy-4,5-dimethylphenyl)-2-(methylamino)ethan-1-one relies heavily on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure accurate identification and quantification, which are essential for quality control in both research and industrial settings. The compound's spectral data is often shared in open-access databases to facilitate collaboration.

As the scientific community continues to explore the potential of CAS 1225507-03-8, its patent landscape and intellectual property rights are also under discussion. Innovations in its synthesis or applications could lead to proprietary technologies, making it a valuable asset for biotech startups and established pharmaceutical companies alike.

In summary, 1-(2-Methoxy-4,5-dimethylphenyl)-2-(methylamino)ethan-1-one represents a fascinating intersection of organic chemistry, pharmacology, and materials science. Its versatile applications and research potential ensure that it remains a compound of interest for years to come. Whether you're a synthetic chemist, a pharmacologist, or a regulatory specialist, understanding its properties and implications is crucial for advancing scientific knowledge.